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Abstract
N-Acetylsphingosylphosphorylcholine, more commonly known as sphingomyelin, is a

critical sphingolipid component of animal cell membranes, particularly abundant in the myelin

sheath of nerve cells.[1] Its unique structure, consisting of a ceramide core and a

phosphocholine headgroup, allows it to play significant roles in membrane structure, signal

transduction, and apoptosis.[1][2] This technical guide provides a comprehensive overview of

the complete chemical structure of sphingomyelin, its biosynthesis, and its central role in

cellular signaling pathways. Detailed experimental protocols for its extraction and analysis are

provided, along with quantitative data to support researchers in their study of this multifaceted

lipid.

The Complete Chemical Structure of N-
Acetylsphingosylphosphorylcholine
N-Acetylsphingosylphosphorylcholine is an amphipathic molecule, meaning it possesses

both a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail. This

structure is fundamental to its function within the lipid bilayer of cell membranes.[2]
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The molecule is composed of three primary components:

A Sphingosine Backbone: This is a long-chain, unsaturated amino alcohol that forms the

core of the molecule.[2]

A Fatty Acid: A long-chain fatty acid is attached to the amino group of the sphingosine

backbone via an amide linkage. The combination of the sphingosine and the fatty acid is

known as a ceramide.[2] The length and saturation of this fatty acid chain can vary, leading

to different species of sphingomyelin.[3]

A Phosphocholine Head Group: This polar head group is attached to the C-1 hydroxyl group

of the sphingosine backbone.[2]

The generalized chemical structure of N-Acetylsphingosylphosphorylcholine is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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